Cas no 1261916-86-2 (4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid)

4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid structure
1261916-86-2 structure
Product Name:4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid
CAS No:1261916-86-2
MF:C16H12O7
MW:316.262285232544
MDL:MFCD18322539
CID:2763291
PubChem ID:53228358
Update Time:2025-04-21

4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95%
    • 1261916-86-2
    • DTXSID00691891
    • 4-(3,5-DICARBOXYPHENYL)-2-METHOXYBENZOIC ACID
    • MFCD18322539
    • 3'-Methoxy-[1,1'-biphenyl]-3,4',5-tricarboxylic acid
    • 3'-Methoxy[1,1'-biphenyl]-3,4',5-tricarboxylic acid
    • 4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid
    • MDL: MFCD18322539
    • Inchi: 1S/C16H12O7/c1-23-13-7-8(2-3-12(13)16(21)22)9-4-10(14(17)18)6-11(5-9)15(19)20/h2-7H,1H3,(H,17,18)(H,19,20)(H,21,22)
    • InChI Key: ZLYXEYVJWAUQGA-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=O)O)C=CC(=C1)C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 316.05830272Da
  • Monoisotopic Mass: 316.05830272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 121Ų

4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329816-5 g
4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95%; .
1261916-86-2 95%
5g
€1159.00 2023-04-26
abcr
AB329816-5g
4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95%; .
1261916-86-2 95%
5g
€1159.00 2025-04-21
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